4-(azetidin-3-yl)-1,3-thiazole, trifluoroacetic acid
Overview
Description
4-(Azetidin-3-yl)-1,3-thiazole, trifluoroacetic acid (4-ATFA) is a synthetic compound with potential applications in the fields of medicinal chemistry and drug discovery. It has been studied for its ability to act as an inhibitor of enzymes involved in the biosynthesis of proteins and lipids. In addition, 4-ATFA has been found to have anti-inflammatory and anti-cancer properties.
Scientific Research Applications
4-(azetidin-3-yl)-1,3-thiazole, trifluoroacetic acid has been studied for its potential applications in medicinal chemistry and drug discovery. It has been found to act as an inhibitor of enzymes involved in the biosynthesis of proteins and lipids. In addition, 4-(azetidin-3-yl)-1,3-thiazole, trifluoroacetic acid has been found to have anti-inflammatory and anti-cancer properties. It has also been studied for its potential to be used as a ligand for the selective binding of metal ions.
Mechanism of Action
The mechanism of action of 4-(azetidin-3-yl)-1,3-thiazole, trifluoroacetic acid is still being studied. However, it is believed to act as an inhibitor of enzymes involved in the biosynthesis of proteins and lipids. In addition, 4-(azetidin-3-yl)-1,3-thiazole, trifluoroacetic acid has been found to have anti-inflammatory and anti-cancer properties. It is thought to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(azetidin-3-yl)-1,3-thiazole, trifluoroacetic acid are still being studied. However, it has been found to act as an inhibitor of enzymes involved in the biosynthesis of proteins and lipids. In addition, 4-(azetidin-3-yl)-1,3-thiazole, trifluoroacetic acid has been found to have anti-inflammatory and anti-cancer properties. It is thought to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators.
Advantages and Limitations for Lab Experiments
4-(azetidin-3-yl)-1,3-thiazole, trifluoroacetic acid has several advantages when used in lab experiments. It is relatively easy to synthesize and its effects on enzymes involved in the biosynthesis of proteins and lipids can be easily studied. In addition, its anti-inflammatory and anti-cancer properties make it a potential candidate for drug discovery. However, there are some limitations to its use in lab experiments. It has been found to be unstable in aqueous solutions, making it difficult to study its effects in aqueous environments. In addition, its effects on enzymes involved in the biosynthesis of proteins and lipids can be difficult to study due to its instability.
Future Directions
The potential future directions for 4-(azetidin-3-yl)-1,3-thiazole, trifluoroacetic acid research include further study of its mechanism of action, its effects on enzymes involved in the biosynthesis of proteins and lipids, and its anti-inflammatory and anti-cancer properties. In addition, further studies could be done to explore its potential as a ligand for the selective binding of metal ions. Additionally, further research could be done to explore its potential as a drug candidate and to develop methods to stabilize it in aqueous solutions. Finally, studies could be done to investigate its potential as a therapeutic agent for various diseases.
Synthesis Methods
4-(azetidin-3-yl)-1,3-thiazole, trifluoroacetic acid can be synthesized via a two-step process. The first step involves the reaction of 4-azetidin-3-yl-1,3-thiazole with trifluoroacetic anhydride to form a trifluoroacetylated 4-azetidin-3-yl-1,3-thiazole. The second step involves the reaction of the trifluoroacetylated 4-azetidin-3-yl-1,3-thiazole with trifluoroacetic acid to form the desired product, 4-(azetidin-3-yl)-1,3-thiazole, trifluoroacetic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(azetidin-3-yl)-1,3-thiazole, trifluoroacetic acid involves the reaction of 3-bromo-1-propene with thiourea followed by cyclization with sodium ethoxide to form 4-(azetidin-3-yl)-1,3-thiazole. The resulting thiazole is then treated with trifluoroacetic acid to yield the final product.", "Starting Materials": [ "3-bromo-1-propene", "thiourea", "sodium ethoxide", "trifluoroacetic acid" ], "Reaction": [ "Step 1: 3-bromo-1-propene is reacted with thiourea in the presence of a base such as potassium carbonate to form the intermediate 3-(prop-2-en-1-ylamino)thiourea.", "Step 2: The intermediate is then cyclized with sodium ethoxide to form 4-(azetidin-3-yl)-1,3-thiazole.", "Step 3: The resulting thiazole is then treated with trifluoroacetic acid to yield the final product, 4-(azetidin-3-yl)-1,3-thiazole, trifluoroacetic acid." ] } | |
CAS RN |
2763751-08-0 |
Product Name |
4-(azetidin-3-yl)-1,3-thiazole, trifluoroacetic acid |
Molecular Formula |
C8H9F3N2O2S |
Molecular Weight |
254.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
